Cas no 488743-76-6 (methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate)

• Product Name: methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate
• CAS No: 488743-76-6
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 5447139
• Update Time: 2025-11-06

methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Cyano-(4-methyl-3-phenyl-3H-thiazol-2-ylidene)-acetic acid methyl ester
• Acetic acid, 2-cyano-2-(4-methyl-3-phenyl-2(3H)-thiazolylidene)-, methyl ester
• methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate

• Inchi： 1S/C14H12N2O2S/c1-10-9-19-13(12(8-15)14(17)18-2)16(10)11-6-4-3-5-7-11/h3-7,9H,1-2H3
• InChI Key： WQXDBLHDFLNWFB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C#N)=C1N(C2=CC=CC=C2)C(C)=CS1

Additional information on methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate

Introduction to Methyl 2-Cyano-2-(2Z)-4-Methyl-3-Phenyl-2,3-Dihydro-1,3-Thiazol-2-Ylideneacetate

Methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate is a highly specialized organic compound with the CAS number 488743-76-6. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system with a cyano group and a phenyl substituent, making it a valuable intermediate in organic synthesis.

The thiazole ring system is a five-membered heterocycle containing sulfur and nitrogen atoms. In this compound, the thiazole ring is further substituted with a methyl group and a phenyl group, which introduces additional electronic and steric effects. The presence of the cyano group (-C≡N) adds to the compound's reactivity and functional versatility. Recent studies have highlighted the potential of such thiazole derivatives in the development of new drugs targeting various diseases, including cancer and inflammatory conditions.

One of the key features of methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate is its ability to participate in various chemical reactions due to its electron-deficient nature. This makes it an ideal candidate for use in cross-coupling reactions, such as Suzuki-Miyaura coupling, which are widely employed in the synthesis of complex molecules. The compound's stability under reaction conditions has also been a subject of recent research, with findings suggesting that it can be stored for extended periods without significant degradation.

In terms of synthesis, methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate can be prepared through a variety of methods. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone under specific conditions to form the thiazole ring. The subsequent introduction of the cyano group and other substituents is typically achieved through nucleophilic substitution or addition reactions. Researchers have recently explored green chemistry methods for synthesizing this compound, focusing on reducing waste and improving efficiency.

The biological activity of methyl 2-cyano-2-(2Z)-4-methyl-3-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetate has been extensively studied. In vitro assays have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary studies suggest that this compound may exhibit cytotoxic activity against certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

From a materials science perspective, methyl 2-cyano-methyl-thiazol-acetate has shown potential as a building block for advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions has led to its use in constructing metallopolymers with unique mechanical and electronic properties. Recent advancements in nanotechnology have also explored the use of this compound in the synthesis of nanoparticles for drug delivery applications.

In conclusion, methyl 2-cyano-methyl-thiazol-acetate (CAS No. 48874376) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while its biological and materials science applications continue to expand its relevance in contemporary research. As ongoing studies uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.